2-[Cyclopropylmethyl-(2-thiophen-3-ylacetyl)amino]acetic acid

• IUPAC Name: 2-[cyclopropylmethyl-(2-thiophen-3-ylacetyl)amino]acetic acid
• InChI: InChI=1S/C12H15NO3S/c14-11(5-10-3-4-17-8-10)13(7-12(15)16)6-9-1-2-9/h3-4,8-9H,1-2,5-7H2,(H,15,16)
• InChI Key: WLQQYHSDFCCEEW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN(CC(=O)O)C(=O)CC2=CSC=C2
• Molecular Formula: C12H15NO3S
• Molecular Weight: 253.32 g/mol

Description

2-[Cyclopropylmethyl-(2-thiophen-3-ylacetyl)amino]acetic acid, also known as CTAA, is a synthetic compound that has shown potential in various scientific research applications. This compound belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-[Cyclopropylmethyl-(2-thiophen-3-ylacetyl)amino]acetic acid involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are inflammatory mediators that cause pain and inflammation. By inhibiting COX enzymes, 2-[Cyclopropylmethyl-(2-thiophen-3-ylacetyl)amino]acetic acid reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
2-[Cyclopropylmethyl-(2-thiophen-3-ylacetyl)amino]acetic acid has been shown to have anti-inflammatory and analgesic effects, as well as the ability to inhibit the growth of cancer cells. It has also been studied for its potential neuroprotective effects and has shown promise in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of 2-[Cyclopropylmethyl-(2-thiophen-3-ylacetyl)amino]acetic acid is its potential use in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. Another advantage is its ability to inhibit COX enzymes, which are involved in the production of prostaglandins. However, one limitation of 2-[Cyclopropylmethyl-(2-thiophen-3-ylacetyl)amino]acetic acid is its potential toxicity, which needs to be further studied.

Future Directions

There are several future directions for the study of 2-[Cyclopropylmethyl-(2-thiophen-3-ylacetyl)amino]acetic acid. One direction is the further investigation of its potential neuroprotective effects and its use in the treatment of Alzheimer's disease. Another direction is the study of its potential use in the treatment of other diseases, such as cancer and inflammation. Additionally, the development of new synthesis methods for 2-[Cyclopropylmethyl-(2-thiophen-3-ylacetyl)amino]acetic acid and the study of its potential toxicity are also important future directions.

Synthesis Methods

The synthesis of 2-[Cyclopropylmethyl-(2-thiophen-3-ylacetyl)amino]acetic acid involves the reaction of cyclopropylmethylamine with 2-thiophen-3-ylacetic acid to form the desired product. This reaction is carried out in the presence of a coupling reagent, such as N-ethyl-N′-(3-dimethylaminopropyl)carbodiimide (EDC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The reaction is typically carried out in a solvent, such as dichloromethane or dimethylformamide, at room temperature.

Scientific Research Applications

2-[Cyclopropylmethyl-(2-thiophen-3-ylacetyl)amino]acetic acid has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to have anti-inflammatory and analgesic effects, as well as the ability to inhibit the growth of cancer cells. 2-[Cyclopropylmethyl-(2-thiophen-3-ylacetyl)amino]acetic acid has also been studied for its potential neuroprotective effects and has shown promise in the treatment of Alzheimer's disease.